Cas no 52820-40-3 ((3-CARBAMIMIDOYL-PHENYL)-ACETIC ACID)

(3-CARBAMIMIDOYL-PHENYL)-ACETIC ACID Properties

Names and Identifiers

• (3-CARBAMIMIDOYL-PHENYL)-ACETIC ACID
• (3-CARBAMIMIDOYL-PHENYL)ACETIC ACID,
• 2-(3-carbamimidoylphenyl)acetic acid
• Benzeneacetic acid,3-(aminoiminomethyl)-
• 2-(3-carbamimidoylphenyl)ethanoic acid
• AB18254
• AG-F-80480
• CTK4J6569
• SureCN7118456
• 52820-40-3
• A829267
• FT-0690374
• AKOS006294401
• SCHEMBL7118456
• (3-Carbamimidoylphenyl)acetic acid
• DTXSID00613977
• +Expand

• InChIKey： NOZKXRAMTCYCHH-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10N2O2/c10-9(11)7-3-1-2-6(4-7)5-8(12)13/h1-4H,5H2,(H3,10,11)(H,12,13)
• SMILES： C1=CC(=CC(=C1)C(=N)N)CC(=O)O

Computed Properties

• Exact Mass: 178.07400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 178.074227566g/mol
• Heavy Atom Count: 13
• Complexity: 216
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• LogP: 1.39780
• PSA: 87.17000

(3-CARBAMIMIDOYL-PHENYL)-ACETIC ACID Security Information

(3-CARBAMIMIDOYL-PHENYL)-ACETIC ACID Customs Data

• HS CODE：2925290090
• Customs Data：

  China Customs Code:

  2925290090

  Overview:

  2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%